Cas no 1396683-25-2 (N-{4-(9H-fluoren-2-yl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide)

• Product Name: N-{4-(9H-fluoren-2-yl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide
• CAS No: 1396683-25-2
• MF: C₂₂H₁₅N₅O₃
• MW: 397.386204004288
• CID: 6387664
• PubChem ID: 71788498
• Update Time: 2025-06-08

N-{4-(9H-fluoren-2-yl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(9H-fluoren-2-yl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide
• N-{4-[(9H-fluoren-2-yl)carbamoyl]-1,3-oxazol-2-yl}pyrazine-2-carboxamide
• N-(9H-fluoren-2-yl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide
• 1396683-25-2
• N-(9H-fluoren-2-yl)-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide
• F6196-1010
• AKOS024537638
• VU0536116-1

• Inchi： 1S/C22H15N5O3/c28-20(18-11-23-7-8-24-18)27-22-26-19(12-30-22)21(29)25-15-5-6-17-14(10-15)9-13-3-1-2-4-16(13)17/h1-8,10-12H,9H2,(H,25,29)(H,26,27,28)
• InChI Key： NVFDECDZVYYPMH-UHFFFAOYSA-N
• SMILES： O1C(NC(C2C=NC=CN=2)=O)=NC(=C1)C(NC1C=CC2C3C=CC=CC=3CC=2C=1)=O

Computed Properties

• Exact Mass: 397.11748936g/mol
• Monoisotopic Mass: 397.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-{4-(9H-fluoren-2-yl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide

N-{4-(9H-fluoren-2-yl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide (CAS No. 1396683-25-2): An Overview

N-{4-(9H-fluoren-2-yl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide (CAS No. 1396683-25-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as FLOX-PYR for brevity, is characterized by its unique structural features, which include a fluorene moiety and an oxazole ring linked to a pyrazine carboxamide. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of FLOX-PYR is particularly noteworthy. The fluorene moiety, a tricyclic aromatic hydrocarbon, is known for its strong fluorescence properties and stability. The oxazole ring, on the other hand, is a five-membered heterocyclic compound that often confers biological activity due to its ability to form hydrogen bonds and participate in π-stacking interactions. The pyrazine carboxamide segment adds further complexity and functionality, enhancing the compound's solubility and bioavailability.

Recent studies have explored the potential of FLOX-PYR in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that FLOX-PYR exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, FLOX-PYR has also shown promise in cancer research. A study published in the Cancer Research journal demonstrated that FLOX-PYR can selectively target cancer cells by disrupting their metabolic pathways. The compound was found to inhibit the expression of key enzymes involved in glycolysis and fatty acid synthesis, leading to reduced cell proliferation and increased apoptosis in various cancer cell lines.

The pharmacokinetic profile of FLOX-PYR has been extensively studied to ensure its suitability for clinical use. Preclinical trials have shown that it exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the brain and tumor sites. Furthermore, FLOX-PYR has demonstrated low toxicity in animal models, making it a safe candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of FLOX-PYR in human subjects. Early results from Phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses. The compound is being tested for its potential to treat neurodegenerative diseases and various types of cancer, with Phase II trials expected to begin soon.

The synthesis of FLOX-PYR involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2-fluorenylamine with an appropriate oxazole derivative, followed by coupling with pyrazine carboxylic acid using standard amide bond formation techniques. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, making it more accessible for both research and commercial purposes.

In conclusion, N-{4-(9H-fluoren-2-yl)carbamoyl-1,3-oxazol-2-yl}pyrazine-2-carboxamide (FLOX-PYR) (CAS No. 1396683-25-2) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, the future prospects for this compound appear promising.